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Anilazine Properties and Bioaccumulation Potential

The following table summarizes key data for anilazine, which is classified as an obsolete triazine fungicide

[1].

Property Value for Anilazine
Interpretation & Relevance to
Bioaccumulation

Log P (Octanol-
Water Partition
Coefficient)

3.02 [1] Suggests a high potential for
bioaccumulation. Substances with Log P > 3
are often considered to have a significant

tendency to accumulate in fatty tissues [1].

Water Solubility 8 mg/L at 20°C [1] Low water solubility and a high Log P are

correlated, reinforcing the bioaccumulation
potential.

Soil DT₅₀
(Aerobic)

1 day [1] Classified as non-persistent in soil. This indicates
that while the chemical structure has a high

affinity for lipids, it may not persist long-term in
the environment.
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Property Value for Anilazine
Interpretation & Relevance to
Bioaccumulation

Toxicity to
Aquatic Life

Very toxic; classified as Acute

Aquatic Toxicity Category 1
and Chronic Aquatic Toxicity

Category 1 [2].

The stated concern for bioaccumulation is

directly linked to this high toxicity for aquatic
organisms [1].

Experimental Protocols for Bioaccumulation
Assessment

While specific protocols for anilazine were not found, robust bioaccumulation studies for chemicals like it

follow standardized methodologies. The workflow below outlines the key phases of such an assessment.
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1. Exposure

2. Processing

3. Analysis

4. Modeling

Bioaccumulation Assessment Workflow

Phase 1: Organism Exposure

Phase 2: Sample ProcessingControlled lab exposure
via water, food, or sediment

Phase 3: Chemical AnalysisSeparate organism
from exposure medium

Phase 4: Data ModelingExtract chemical
from tissue matrix

Calculate Bioaccumulation
Factor (BAF)

Define exposure duration
and concentration

Tissue collection
and homogenization

Critical step: Differentiate
absorbed chemical from

gut content/surface adsorption

Quantify concentration
using analytical techniques

(e.g., LC-MS, AMS)

Determine uptake (k1)
and elimination (k2) rates

Click to download full resolution via product page

Key methodological considerations for each phase include [3]:

Exposure (Phase 1): Studies can be designed to model different scenarios, such as chronic low-
dose (environmental) or acute high-dose (accidental) exposure. The dose level can significantly
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impact pharmacokinetics and must be carefully considered [4].

Sample Processing (Phase 2): A critical and often challenging step is to rigorously separate the test
organisms from the suspended chemical in the exposure medium. Failure to do so can lead to a

significant overestimation of bioaccumulation. For multicellular organisms, it is also essential to
differentiate between the chemical adsorbed to the external surface or present in the digestive tract

and the amount that has been absorbed into the organism's tissues [3].
Chemical Analysis (Phase 3): Sensitive techniques like Liquid Chromatography-Mass
Spectrometry (LC-MS) or Accelerator Mass Spectrometry (AMS) are required to detect and
quantify the chemical and its metabolites in complex biological tissues. AMS is particularly valuable

for measuring chemicals at environmentally relevant (very low) concentrations [4].
Data Modeling (Phase 4): The Bioaccumulation Factor (BAF) is a key metric, calculated as the

ratio of the chemical concentration in the organism to its concentration in the exposure medium (e.g.,
water, food) [3]. Kinetic modeling of uptake and elimination rates provides a deeper understanding of

the bioaccumulation process.

Suggestions for Finding Comparative Data

The available data provides a foundation for understanding anilazine's profile but is insufficient for a full

comparative guide. To build a more complete analysis, you could:

Consult Regulatory Databases: Search the U.S. EPA's ECOTOX Knowledgebase or the Pesticide
Properties Database (PPDB) for bioaccumulation studies on modern fungicides.

Review Scientific Literature: Look for review articles that perform meta-analyses on the
environmental fate and ecotoxicity of different fungicide classes.

Analyze by Chemical Group: Compare anilazine (a triazine) with fungicides from other groups
(e.g., strobilurins, azoles, SDHIs) which may have different Log P values and modes of degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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